Cas no 1339246-50-2 (3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE)

• Product Name: 3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE
• CAS No: 1339246-50-2
• MF: C₉H₁₁ClO₃S
• MW: 234.699840784073
• MDL: MFCD17245833
• CID: 5243136
• Update Time: 2025-10-29

3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-(1-methoxyethyl)-
• 3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD17245833
• Inchi： 1S/C9H11ClO3S/c1-7(13-2)8-4-3-5-9(6-8)14(10,11)12/h3-7H,1-2H3
• InChI Key： SOOOFLZMFUZERB-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC(C(OC)C)=C1

Additional information on 3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE

Professional Introduction to 3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE (CAS No. 1339246-50-2)

3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE, identified by its CAS number 1339246-50-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the modification and functionalization of aromatic hydrocarbons. The presence of both a benzene ring and a sulfonyl chloride group, coupled with an 1-methoxyethyl substituent, endows this molecule with unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE consists of a benzene core substituted with an 1-methoxyethyl group at the ortho position relative to the sulfonyl chloride functionality. This arrangement imparts both steric and electronic effects that influence its reactivity and compatibility with other molecular entities. The sulfonyl chloride moiety is highly reactive, making it an excellent electrophile for nucleophilic substitution reactions, which are fundamental in constructing complex organic molecules. In contrast, the 1-methoxyethyl group introduces a polar, hydrophilic segment that can enhance solubility and interaction with biological systems.

In recent years, the demand for sophisticated intermediates like 3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE has surged due to advancements in drug discovery methodologies. Sulfonyl chlorides are particularly useful in the synthesis of sulfonamides, which are a cornerstone of modern medicinal chemistry. Sulfonamides exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The ability to introduce sulfonyl groups at specific positions on aromatic scaffolds allows chemists to fine-tune the pharmacological profiles of drug candidates.

One of the most compelling applications of 3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE is in the development of novel sulfonamide-based therapeutics. Researchers have leveraged this compound to synthesize derivatives with enhanced binding affinity and selectivity for target enzymes and receptors. For instance, studies have demonstrated its utility in generating sulfonamides that modulate enzyme activity in metabolic pathways relevant to diseases such as diabetes and cancer. The 1-methoxyethyl substituent plays a crucial role in these modifications by influencing both the conformational flexibility and electronic distribution of the resulting molecules.

The reactivity profile of 3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE also makes it valuable in cross-coupling reactions, which are pivotal for constructing carbon-carbon bonds essential in drug molecule architecture. Techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings have been employed using this intermediate to generate biaryl structures with therapeutic potential. These cross-coupling reactions benefit from the electron-withdrawing nature of the sulfonyl chloride group, which facilitates efficient coupling with various organic substrates.

Recent publications highlight innovative applications of 3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE in polymer chemistry and material science. The compound’s ability to undergo controlled functionalization has led to the development of novel polymers with tailored properties for biomedical applications. For example, sulfonamide-modified polymers have been explored as drug delivery systems due to their ability to encapsulate hydrophobic molecules and release them in a controlled manner within biological environments.

The synthesis of 3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include selective halogenation followed by sulfonylation and subsequent etherification to introduce the 1-methoxyethyl group. Advances in catalytic methods have improved the efficiency and scalability of these synthetic routes, making it more feasible to produce this compound on an industrial scale for research and commercial purposes.

The safety profile of 3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE is another critical consideration in its application. While sulfonyl chlorides can be moisture-sensitive and require careful handling under inert conditions, modern laboratory practices have mitigated many associated risks. Proper storage conditions, such as use under nitrogen or argon atmospheres, along with appropriate personal protective equipment (PPE), ensure safe handling during synthesis and experimentation.

Looking ahead, the future prospects for 3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE appear promising as pharmaceutical research continues to evolve. Innovations in computational chemistry and high-throughput screening may further unlock its potential by identifying new therapeutic applications or optimizing existing synthetic strategies. Collaborative efforts between academic institutions and pharmaceutical companies will likely drive further development, ensuring that this versatile intermediate remains at the forefront of medicinal chemistry innovation.

In conclusion, 3-(1-METHOXYETHYL)BENZENE-1-SULFONYL CHLORIDE (CAS No. 1339246-50-2) represents a significant asset in synthetic organic chemistry, particularly for constructing sulfonamide-based drug candidates. Its unique structural features enable diverse applications across pharmaceuticals, polymer science, and material engineering. As research progresses, this compound is expected to continue playing a pivotal role in advancing chemical biology and therapeutic development.